Cas no 464205-26-3 (3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile)

• Product Name: 3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile
• CAS No: 464205-26-3
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 5446942
• PubChem ID: 2407338
• Update Time: 2025-07-09

3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile Chemical and Physical Properties

Names and Identifiers

• 464205-26-3
• EN300-26600731
• (Z)-2-(3,4-dihydro-2H-quinoline-1-carbonyl)-3-phenylprop-2-enenitrile
• 3-phenyl-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile
• Z56588919
• 3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile

• Inchi： 1S/C19H16N2O/c20-14-17(13-15-7-2-1-3-8-15)19(22)21-12-6-10-16-9-4-5-11-18(16)21/h1-5,7-9,11,13H,6,10,12H2
• InChI Key： KYNUIIAECIHEHU-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(=CC2=CC=CC=C2)C#N)C2=C(C=CC=C2)CCC1

Computed Properties

• Exact Mass: 288.126263138g/mol
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 454.1±44.0 °C(Predicted)
• pka: 0.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile

Introduction to 3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile (CAS No. 464205-26-3)

3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic nitrile derivative, identified by its unique Chemical Abstracts Service (CAS) number 464205-26-3, possesses a fused system of a quinoline ring and an acrylonitrile moiety, making it a promising candidate for further exploration in drug discovery and development. The presence of both oxygen and nitrogen functionalities within its molecular framework suggests potential interactions with biological targets, which has fueled interest in its pharmacological properties.

The compound’s name, 3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile, provides a detailed insight into its structural features. The 3,4-dihydro prefix indicates the presence of a saturated six-membered ring system, while the β-oxo group (also known as an α-ketoester functionality) introduces reactivity that is often exploited in organic synthesis and medicinal chemistry. The α-(phenylmethylene) moiety further enhances the molecule’s complexity by incorporating an aromatic group linked to a carbon-carbon double bond, which can participate in various electronic and steric interactions. Finally, the 1(2H)-quinolinepropanenitrile suffix highlights the presence of a quinoline core connected to a propanenitrile unit, providing a rich scaffold for structural diversification.

In recent years, there has been growing interest in quinoline derivatives due to their wide range of biological activities. Quinolines are well-known for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The structural motif of 3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile combines these desirable characteristics with additional functional groups that may enhance its pharmacological profile. Specifically, the nitrile group can serve as a bioisostere for carboxylic acids or amides, influencing both solubility and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites—such as the nitrile group, the ketoester functionality, and the phenylmethylene moiety—allows for diverse chemical modifications through traditional organic reactions like nucleophilic addition, condensation reactions, or cyclization processes. These modifications can be tailored to optimize specific pharmacokinetic or pharmacodynamic properties, making 3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile a versatile intermediate in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy before experimental validation is necessary. Molecular modeling studies suggest that the rigid quinoline core and the electron-withdrawing nitrile group may facilitate interactions with enzymes or receptors involved in critical biological pathways. For instance, preliminary docking studies have indicated potential binding affinities with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, the phenylmethylene group could engage in π-stacking interactions with aromatic residues in protein targets, further modulating binding specificity.

The synthesis of 3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in streamlining such processes. Catalytic asymmetric reactions and transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired fused heterocyclic system efficiently. Furthermore, green chemistry principles have been increasingly applied to minimize waste and improve atom economy during synthesis. These advancements not only enhance the feasibility of producing this compound but also align with broader efforts to sustainable chemical manufacturing.

Beyond its potential therapeutic applications,3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile may also serve as a valuable tool in mechanistic studies within organic chemistry. The reactivity of its various functional groups allows chemists to probe reaction mechanisms under different conditions, contributing to our fundamental understanding of heterocyclic chemistry. Such insights are crucial for designing more effective synthetic strategies and developing novel derivatives with enhanced properties.

In conclusion,3,4-Dihydro-β-oxo-α-(phenylmethylene)-1(2H)-quinolinepropanenitrile (CAS No. 464205-26-3) represents an exciting opportunity for researchers in pharmaceuticals and synthetic chemistry. Its unique structural features offer multiple avenues for exploration—from drug discovery to fundamental chemical research—and its well-defined reactive sites make it an excellent candidate for further investigation. As our understanding of molecular interactions continues to evolve,this compound is poised to play a significant role in advancing both medicinal chemistry and organic synthesis.